Cas no 61407-00-9 (2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl-)

2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl- structure
61407-00-9 structure
Product Name:2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl-
CAS No:61407-00-9
MF:C12H20OS
MW:212.351602554321
CID:480518
PubChem ID:71396131
Update Time:2025-04-19

2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl-
    • 2,6-dipropyl-3,6-dihydro-2H-thiopyran-5-carbaldehyde
    • DTXSID80817714
    • UNII-OTY1T56CSO
    • 2,6-Dipropyl-5,6-dihydro-2H-thiopyran-3-carboxaldehyde
    • 3,6-Dihydro-2,6-dipropyl-2H-thiopyran-5-carboxaldehyde
    • Fema No. 4822
    • OTY1T56CSO
    • 61407-00-9
    • 5,6-dihydro-2,6-dipropyl-3-formyl-(2h)-thiin
    • SCHEMBL17747530
    • Inchi: 1S/C12H20OS/c1-3-5-11-8-7-10(9-13)12(14-11)6-4-2/h7,9,11-12H,3-6,8H2,1-2H3
    • InChI Key: QCIOSRSNVYPUHS-UHFFFAOYSA-N
    • SMILES: S1C(C(C=O)=CCC1CCC)CCC

Computed Properties

  • Exact Mass: 212.1236
  • Monoisotopic Mass: 212.12348643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07

2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl- Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd